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Compound of Interest

Compound Name: Isodihydrofutoquinol B

Cat. No.: B12390039

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the procurement, handling, and application of
Isodihydrofutoquinol B analytical standards, a critical component for accurate and
reproducible research in areas such as natural product chemistry, pharmacology, and drug
development. Isodihydrofutoquinol B, a lignan isolated from plants of the Piper genus, has
garnered research interest for its potential neuroprotective effects.[1][2][3] The availability of a
high-purity analytical standard is essential for the quantitative analysis and quality control of
this compound in various experimental settings.

Sourcing and Procurement of Isodihydrofutoquinol
B

The primary step in utilizing Isodihydrofutoquinol B for research is sourcing a reliable
analytical standard. Several specialized chemical suppliers offer this compound. When
selecting a vendor, it is crucial to consider factors such as purity, availability of a Certificate of
Analysis (CoA), and the supplier's reputation.

Table 1: Key Information for Isodihydrofutoquinol B Analytical Standard
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Parameter Value Source
CAS Number 62499-71-2 [11[3][41[5]1(6]
Molecular Formula C21H2405 [11[3]14116]
Molecular Weight 356.41 g/mol [1][41[6]
Typical Purity >95% to >98% [41[6]
Physical Description 0]] [6]
Initial Source prer ka..dSL.J.ra, Piper schmidtii, (EI6]
Piper wightii

Table 2: Potential Suppliers of Isodihydrofutoquinol B Analytical Standard

Supplier Catalog Number Purity Available Sizes
MedchemExpress HY-N6400 Not specified r5nOgmg, 100 mg, 250
Crysdot LLC CD32000783 95+% 5mg

TargetMol TN4282 Not specified Inquire for sizes
ChemFaces CFN96400 >=98% Inquire for sizes

Note: Availability and specifications are subject to change. It is recommended to contact the
suppliers directly for the most current information.

Experimental Protocols
Protocol for Requesting a Certificate of Analysis (CoA)

A Certificate of Analysis is a critical document that provides batch-specific data on the identity,
purity, and quality of the analytical standard.

« |dentify Potential Suppliers: Refer to Table 2 or conduct a fresh search for suppliers of
Isodihydrofutoquinol B (CAS 62499-71-2).
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o Contact Supplier: Reach out to the sales or technical support department of the chosen
supplier(s).

» Request CoA: Explicitly request a copy of the Certificate of Analysis for the specific lot
number of Isodihydrofutoquinol B you intend to purchase.

» Review CoA: Carefully examine the CoA for the following information:
o Lot Number
o Purity (typically determined by HPLC, NMR, or Mass Spectrometry)
o Identity Confirmation (e.g., via tH-NMR, 13C-NMR, MS)
o Date of Analysis
o Recommended Storage Conditions

o Expiry or Retest Date

Protocol for Handling and Storage of
Isodihydrofutoquinol B

Proper handling and storage are paramount to maintaining the integrity of the analytical
standard.

» Receiving: Upon receipt, visually inspect the packaging for any signs of damage.
o Storage:

o Powder/Oil: Store the compound in a tightly sealed container at -20°C for long-term
storage (up to 3 years) or at 4°C for shorter periods (up to 2 years).[6]

o In Solvent: If dissolved, store at -80°C for up to 6 months or -20°C for up to 1 month.[6] It
is advisable to re-verify the concentration and purity if stored for extended periods.

o Light and Air: Protect the standard from light and moisture.
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e Handling:

o Use appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

o Allow the container to equilibrate to room temperature before opening to prevent
condensation.

o Use calibrated balances and pipettes for accurate weighing and dispensing.

Protocol for Preparation of Stock and Working Solutions

This protocol provides a general guideline for preparing solutions for analytical applications
such as High-Performance Liquid Chromatography (HPLC).

¢ Solvent Selection: Isodihydrofutoquinol B is soluble in solvents such as chloroform,
dichloromethane, ethyl acetate, DMSO, and acetone.[6] Select a solvent that is compatible
with your analytical method.

e Stock Solution Preparation (e.g., 1 mg/mL):

o

Accurately weigh a precise amount of the Isodihydrofutoquinol B standard (e.g., 5 mg).

[¢]

Quantitatively transfer the standard to a volumetric flask of appropriate size (e.g., 5 mL).

Add a small amount of the chosen solvent to dissolve the standard completely.

[e]

Once dissolved, fill the flask to the mark with the solvent.

[e]

o

Cap the flask and invert it several times to ensure a homogenous solution.
e Working Solution Preparation:

o Prepare a series of dilutions from the stock solution to create calibration standards of
desired concentrations.

o Use calibrated micropipettes and volumetric flasks for accurate dilutions.
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Diagrams

Procurement Process Receiving and Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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